Cas no 2469-18-3 (1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-amine)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-amine
• CAS No: 2469-18-3
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 269408
• PubChem ID: 17180
• Update Time: 2025-04-19

1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-2-methanamine,2,3-dihydro-a-methyl-
• 1-(2,3-dihydro-1,4-benzodioxin-3-yl)ethanamine
• 2,3-Dihydro-α-methyl-1,4-benzodioxin-2-methanamine
• 1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-amine
• 2-(1-Aminoethyl)-1,4-benzodioxane
• 1,4-Benzodioxin-2-methanamine, 2,3-dihydro-alpha-methyl-
• 1,4-BENZODIOXAN, 2-(1-AMINOETHYL)-
• BRN 1345378
• EN300-1851284
• 1-(2,3-Dihydro-1,4-benzodioxin-2-yl)ethanamine, AldrichCPR
• Oprea1_855066
• 1-(1,4-benzodioxan-2-yl)ethylamine
• AANTWDPFFAREMQ-UHFFFAOYSA-N
• DTXSID70947630
• SCHEMBL4461156
• AKOS005481977
• 2469-18-3
• 1-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)ethan-1-amine

• Inchi： 1S/C10H13NO2/c1-7(11)10-6-12-8-4-2-3-5-9(8)13-10/h2-5,7,10H,6,11H2,1H3
• InChI Key： AANTWDPFFAREMQ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C(C)N

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5
• XLogP3: 1.2

Experimental Properties

• Density: 1.136
• Boiling Point: 273.8°Cat760mmHg
• Flash Point: 129.4°C
• Refractive Index: 1.544
• PSA: 44.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes